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Compound of Interest

Compound Name: Allantoin Acetyl Methionine

Cat. No.: B1665703

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: Direct, in-depth research on the Allantoin N-acetyl-DL-methionine compound is
limited in publicly available scientific literature. This guide provides a comprehensive overview
based on the well-documented properties of its individual constituent molecules: Allantoin and
N-acetyl-DL-methionine. The potential synergistic effects and mechanisms of the compound
are discussed based on the activities of these components.

Introduction

The Allantoin N-acetyl-DL-methionine compound, identified by the CAS number 4207-40-3, is a
chemical entity primarily utilized in the cosmetics industry.[1][2] It is recognized for its beneficial
properties for the skin and hair, including soothing, skin conditioning, anti-seborrheic, healing,
and anti-static effects.[1][3][4] This technical guide aims to provide a detailed understanding of
this compound by examining its fundamental components, Allantoin and N-acetyl-DL-
methionine. By exploring the chemical structure, physicochemical properties, and established
biological activities of each component, we can infer the potential mechanisms and applications
of the combined compound.

This document will delve into the known experimental data for Allantoin and N-acetyl-DL-
methionine, presenting quantitative information in structured tables and detailing relevant
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experimental protocols. Furthermore, signaling pathways and logical workflows are visualized
using Graphviz to provide a clear representation of their potential mechanisms of action.

Compound Profile: Allantoin N-acetyl-DL-
methionine

The compound is a salt or complex formed between Allantoin and N-acetyl-DL-methionine.[5]

Property Value Reference

CAS Number 4207-40-3 [5]

Molecular Formula C11H19N506S [5]

Molecular Weight 349.36 g/mol [5]
Allantoin Acetyl Methionine,

Synonyms [1][5]
Almeth

] ) Soothing, Skin Conditioning,
Primary Functions _ _ _ [2][3]
Skin Protecting, Antistatic

In-depth Analysis of Constituent Components
Allantoin

Allantoin is a heterocyclic organic compound that is a diureide of glyoxylic acid.[6] It is a major
metabolic intermediate in most organisms, excluding humans and higher primates, where it is
produced from the oxidation of uric acid.[6] It is widely used in cosmetics and pharmaceuticals
for its beneficial effects on the skin.[7]
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Property Value Reference
Chemical Formula C4H6N403 [6]
Molar Mass 158.12 g/mol [6]
Appearance White, odorless, crystalline 7]
powder
Solubility in Water 0.57 g/100 mL at 25°C [6]
Melting Point 230 °C (decomposes) [6]
pH (Saturated Solution) 5.5 [8]
Stability Stable in the pH range of 3-8 9]

Allantoin is known for its wound-healing, anti-inflammatory, and moisturizing properties.[9]
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Biological Activity

Experimental
Model

Key Findings Reference

Wound Healing

In vivo (rats)

A 5% allantoin

emulsion significantly
accelerated wound

closure compared to

control. Histological [10]
analysis showed

increased fibroblastic
proliferation and

collagen deposition.

Anti-inflammatory

In vivo (mice with
NASH)

Allantoin

administration

decreased liver TNF-a

levels from 56.3 pg/gr

to 31.4 pg/gr. It also [11]
down-regulated the
expression of pro-
inflammatory genes

like TNF-a.

Cell Proliferation

In vitro (fibroblast and

epithelial cell lines)

Pure allantoin at 40

and 100 pg/mi

showed a mild

inhibitory effect onthe  [12]
proliferation of both

MDCK and L929 cell

lines.

Promotes the

General desquamation of the
Keratolytic Activity dermatological stratum corneum by [7]
observation disrupting intercellular
cohesion.
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The highest release of
allantoin (20.9%) over
six hours was
] ] observed from a gel
Topical formulations )
i ] formulation. O/W
In Vitro Release (O/W emulsions and ] [13]

emulsions showed

gel)
release rates of 11-
14.8%, while a W/O
emulsion released

only 0.77%.

Wound Healing Study in Rats:

o Animal Model: Female Wistar rats were used. A circular excision wound was created on the
dorsal region.

o Treatment: A 5% allantoin oil-in-water emulsion was topically applied daily for 14 days.

e Analysis: Wound area was measured using planimetry. Histological analysis of tissue
samples was performed to assess inflammatory infiltrate, fibroblast proliferation, collagen
deposition, and re-epithelialization.[10]

Anti-inflammatory Activity in a NASH Mouse Model:

e Animal Model: C57/BL6 male mice were fed a methionine-choline-deficient (MCD) diet for
eight weeks to induce non-alcoholic steatohepatitis (NASH).

o Treatment: Allantoin was injected intraperitoneally for the last four weeks of the MCD diet.

e Analysis: Serum levels of alanine aminotransferase (ALT), cholesterol, and low-density
lipoprotein (LDL) were measured. Liver tissue was analyzed for TNF-a levels using ELISA.
Gene expression of inflammatory and metabolic markers was determined by real-time RT-
PCR.[11]
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Proposed Mechanism of Allantoin in Wound Healing

N-acetyl-DL-methionine

N-acetyl-DL-methionine is a derivative of the essential amino acid methionine. It is used in

various applications, including as a source of methionine in parenteral nutrition and for its

antioxidant properties.

Property Value Reference
Chemical Formula C7H13NO3S [1]
Molar Mass 191.25 g/mol [1]
Appearance White crystalline powder [1]

Slightly soluble in water,
Solubility soluble in hot water and [1]

ethanol
Melting Point 114-117 °C [1]

The biological activities of N-acetyl-DL-methionine are closely related to those of methionine,

particularly its role as an antioxidant and its involvement in inflammatory processes.
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. . . Experimental o
Biological Activity Model Key Findings Reference
ode

L-methionine

supplementation

inhibited the activation

of NF-kB and
Anti-inflammatory In vivo (rats) decreased the mRNA [14]

levels of inflammatory

mediators like COX-2,

IL-13, IL-6, and TNF-

a.

L-methionine reduced
hepatic levels of 4-
hydroxy-2-nonenal
Antioxidant In vivo (rats) (HNE), a marker of [14]
oxidative stress, by
stimulating glutathione
S-transferase (GST).

Anti-inflammatory and Antioxidant Study in Rats:
» Animal Model: Male Wistar rats were used.
o Treatment: Rats were orally administered different levels of L-methionine for two weeks.

e Analysis: Hepatic HNE content was measured. The protein expression and mRNA levels of
inflammatory mediators (COX-2, IL-1[3, IL-6, INOS, TNF-a) and signaling molecules (NF-kB,
IkBa, PISK/Akt) were determined using Western blotting and RT-PCR, respectively. GST and
IL-10 levels were also measured.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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